Cas no 56397-02-5 (Phosphonic acid, [(butylamino)methyl]-, diethyl ester)
![Phosphonic acid, [(butylamino)methyl]-, diethyl ester structure](https://www.kuujia.com/scimg/cas/56397-02-5x500.png)
56397-02-5 structure
Product name:Phosphonic acid, [(butylamino)methyl]-, diethyl ester
CAS No:56397-02-5
MF:C9H22NO3P
MW:223.249643802643
CID:1598921
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [(butylamino)methyl]-, diethyl ester
- Phosphonic acid, P-[(butylamino)methyl]-, diethyl ester
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- Inchi: 1S/C9H22NO3P/c1-4-7-8-10-9-14(11,12-5-2)13-6-3/h10H,4-9H2,1-3H3
- InChI Key: YPFMUGXBPOUDQQ-UHFFFAOYSA-N
- SMILES: P(CNCCCC)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 223.13386
Experimental Properties
- Density: 1.002±0.06 g/cm3(Predicted)
- Boiling Point: 109-113 °C(Press: 0.4 Torr)
- PSA: 47.56
- pka: 7.76±0.20(Predicted)
Phosphonic acid, [(butylamino)methyl]-, diethyl ester Related Literature
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Tae Hwan Noh,Youn Jung Choi,Yoon Kyong Ryu,Young-A Lee,Ok-Sang Jung CrystEngComm, 2009,11, 2371-2374
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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Surya Prakash Singh,V. Anusha,K. Bhanuprakash,A. Islam,L. Han RSC Adv., 2013,3, 26035-26046
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Sinan Kilic,Iuliia Boichenko,Carolin C. Lechner,Beat Fierz Chem. Sci., 2018,9, 3704-3709
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Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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